Cas no 129399-52-6 (1-[6-(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylbenzyl)-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydro-2H-chromen-8-yl]butan-1-one)

1-[6-(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylbenzyl)-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydro-2H-chromen-8-yl]butan-1-one structure
129399-52-6 structure
Product Name:1-[6-(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylbenzyl)-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydro-2H-chromen-8-yl]butan-1-one
CAS No:129399-52-6
MF:C26H32O9
MW:488.526888847351
CID:1224719
PubChem ID:179829
Update Time:2025-04-20

1-[6-(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylbenzyl)-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydro-2H-chromen-8-yl]butan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-[6-(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylbenzyl)-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydro-2H-chromen-8-yl]butan-1-one
    • 1-[6-[(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylphenyl)methyl]-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydrochromen-8-yl]butan-1-one
    • CHEMBL465309
    • 129399-52-6
    • 1-{6-[(3-Acetyl-2,4-dihydroxy-6-methoxy-5-methylphenyl)methyl]-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-8-yl}butan-1-one
    • 1-(6-((3-Acetyl-2,4-dihydroxy-6-methoxy-5-methylphenyl)methyl)-3,5,7-trihydroxy-2,2-dimethylchroman-8-yl)butan-1-one
    • DTXSID20926394
    • butyrylmallotochromanol
    • Inchi: 1S/C26H32O9/c1-7-8-16(28)19-22(32)13(21(31)15-10-17(29)26(4,5)35-25(15)19)9-14-23(33)18(12(3)27)20(30)11(2)24(14)34-6/h17,29-33H,7-10H2,1-6H3
    • InChI Key: WZTNWSOEOKNXLK-UHFFFAOYSA-N
    • SMILES: O1C2C(C(CCC)=O)=C(C(CC3C(=C(C(C)=O)C(=C(C)C=3OC)O)O)=C(C=2CC(C1(C)C)O)O)O

Computed Properties

  • Exact Mass: 488.20466
  • Monoisotopic Mass: 488.20463259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 7
  • Complexity: 770
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 154Ų

Experimental Properties

  • PSA: 153.75

1-[6-(3-acetyl-2,4-dihydroxy-6-methoxy-5-methylbenzyl)-3,5,7-trihydroxy-2,2-dimethyl-3,4-dihydro-2H-chromen-8-yl]butan-1-one Related Literature

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd